4-[({(2Z)-2-[(3,4-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazinan-6-yl}carbonyl)amino]benzoic acid

• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 4-[[2-(3,4-dimethylphenyl)imino-3-methyl-4-oxo-1,3-thiazinane-6-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C21H21N3O4S/c1-12-4-7-16(10-13(12)2)23-21-24(3)18(25)11-17(29-21)19(26)22-15-8-5-14(6-9-15)20(27)28/h4-10,17H,11H2,1-3H3,(H,22,26)(H,27,28)
• InChI Key: TXLADILENRKEAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)CC(S2)C(=O)NC3=CC=C(C=C3)C(=O)O)C)C

Description

4-[({(2Z)-2-[(3,4-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazinan-6-yl}carbonyl)amino]benzoic acid is a complex organic compound with a molecular formula of C21H21N3O4S and a molecular weight of 411.474 Da . This compound features a thiazinan ring, a benzoic acid moiety, and a dimethylphenyl group, making it a unique structure in organic chemistry.

Preparation Methods

The synthesis of 4-[({(2Z)-2-[(3,4-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazinan-6-yl}carbonyl)amino]benzoic acid involves multiple steps, typically starting with the formation of the thiazinan ring. The reaction conditions often include the use of specific catalysts and solvents to ensure high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by others. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

4-[({(2Z)-2-[(3,4-dimethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazinan-6-yl}carbonyl)amino]benzoic acid has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, influencing various biochemical processes. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar compounds include those with thiazinan rings and benzoic acid moieties. Some examples are:

• 4-[({(2Z)-2-[(3-methoxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazinan-6-yl}carbonyl)amino]benzoic acid .
• 4-[({(2Z)-2-[(3,4-dimethylphenyl)sulfonyl]amino}methyl)benzoic acid .

These compounds share structural similarities but differ in their functional groups, leading to unique chemical and biological properties.